Cas no 14510-07-7 (4-formyl-8-hydroxyquinoline)

• Product name: 4-formyl-8-hydroxyquinoline
• CAS No: 14510-07-7
• MF: C₁₀H₇NO₂
• MW: 173.16808
• MDL: MFCD06824353
• CID: 2056210
• PubChem ID: 12901558

4-formyl-8-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-formyl-8-hydroxyquinoline
• 8-Hydroxy-chinolin-4-carbaldehyd
• 8-hydroxy-quinoline-4-carbaldehyde
• 8-Hydroxychinolin-4-carbaldehyd
• 8-hydroxyquinoline-4-aldehyde
• 8-hydroxyquinoline-4-carbaldehyde
• DTXSID901294039
• 8-Hydroxy-4-quinolinecarboxaldehyde
• 4-quinolinecarboxaldehyde,8-hydroxy-
• 14510-07-7
• AS-63360
• SB68296
• AKOS022638636
• 4-Quinolinecarboxaldehyde, 8-hydroxy-
• W17123
• SCHEMBL21625616
• CS-0060035
• MFCD06824353
• PAA51007
• 8-Hydroxyquinoline-4-carbaldehyde

• MDL： MFCD06824353
• Inchi： InChI=1S/C10H7NO2/c12-6-7-4-5-11-10-8(7)2-1-3-9(10)13/h1-6,13H
• InChI Key： PYOVEJVKZRJJQK-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CN=C2C(=C1)O)C=O

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 4-formyl-8-hydroxyquinoline

Recent Advances in the Study of 4-Formyl-8-hydroxyquinoline (CAS: 14510-07-7) in Chemical Biology and Pharmaceutical Research

The compound 4-formyl-8-hydroxyquinoline (CAS: 14510-07-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a formyl group at the 4-position and a hydroxyl group at the 8-position of the quinoline ring, exhibits unique chemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a chelating agent, antimicrobial agent, and fluorescent probe, among other applications.

One of the most notable advancements in the study of 4-formyl-8-hydroxyquinoline is its role in metal ion chelation. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound forms stable complexes with transition metals such as copper and zinc, which are implicated in various neurodegenerative diseases. The study highlighted the compound's ability to modulate metal-induced oxidative stress, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.

In addition to its chelating properties, 4-formyl-8-hydroxyquinoline has shown promising antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. These findings open new avenues for the development of novel antibiotics.

Another exciting application of 4-formyl-8-hydroxyquinoline is its use as a fluorescent probe in bioimaging. A study published in Analytical Chemistry (2023) demonstrated that this compound can be functionalized to selectively bind to specific biomolecules, enabling real-time visualization of cellular processes. The high quantum yield and photostability of the compound make it an attractive alternative to traditional fluorescent dyes, particularly in live-cell imaging applications.

Despite these advancements, challenges remain in the optimization of 4-formyl-8-hydroxyquinoline for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's multifunctionality and adaptability position it as a promising candidate for future drug development and diagnostic tools.

In conclusion, recent research on 4-formyl-8-hydroxyquinoline (CAS: 14510-07-7) underscores its potential as a versatile tool in chemical biology and pharmaceutical sciences. Its applications in metal chelation, antimicrobial therapy, and bioimaging highlight the compound's broad utility. Continued exploration of its properties and derivatives is likely to yield further breakthroughs in the coming years.